Cas no 122452-59-9 (Benzaldehyde, 3-bromo-2,4-dimethoxy-)

Benzaldehyde, 3-bromo-2,4-dimethoxy-, is a brominated and methoxylated derivative of benzaldehyde, characterized by its distinct substitution pattern at the 2, 4, and 3 positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of bromine and methoxy groups enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it useful for constructing complex molecular frameworks. Its well-defined structure and purity ensure consistent performance in synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility in reaction systems.
Benzaldehyde, 3-bromo-2,4-dimethoxy- structure
122452-59-9 structure
Product Name:Benzaldehyde, 3-bromo-2,4-dimethoxy-
CAS No:122452-59-9
MF:C9H9BrO3
MW:245.069962263107
CID:1214069
PubChem ID:14120946
Update Time:2025-06-27

Benzaldehyde, 3-bromo-2,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-bromo-2,4-dimethoxy-
    • 3-bromo-2,4-dimethoxybenzaldehyde
    • EN300-5258126
    • DTXSID60556210
    • 122452-59-9
    • SCHEMBL1534505
    • Z1416160493
    • QXSWWYIZFZHXNS-UHFFFAOYSA-N
    • DA-14162
    • 3-bromo-2,4-dimethoxy-benzaldehyde
    • Inchi: 1S/C9H9BrO3/c1-12-7-4-3-6(5-11)9(13-2)8(7)10/h3-5H,1-2H3
    • InChI Key: QXSWWYIZFZHXNS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(C=O)=C1OC)OC

Computed Properties

  • Exact Mass: 243.97347
  • Monoisotopic Mass: 243.97351g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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Additional information on Benzaldehyde, 3-bromo-2,4-dimethoxy-

Comprehensive Overview of Benzaldehyde, 3-bromo-2,4-dimethoxy- (CAS No. 122452-59-9)

Benzaldehyde, 3-bromo-2,4-dimethoxy- (CAS No. 122452-59-9) is a specialized aromatic compound widely utilized in organic synthesis and pharmaceutical research. This brominated and methoxylated derivative of benzaldehyde exhibits unique chemical properties, making it valuable for constructing complex molecular frameworks. Its structural features, including the bromo and dimethoxy substituents, enhance reactivity in cross-coupling reactions and electrophilic substitutions, aligning with modern trends in sustainable chemistry and green synthesis.

In recent years, the demand for 3-bromo-2,4-dimethoxybenzaldehyde has surged due to its role in synthesizing bioactive molecules. Researchers highlight its application in developing antioxidant and anti-inflammatory agents, addressing growing health concerns. The compound’s electron-rich aromatic ring facilitates selective functionalization, a hotspot in AI-driven drug discovery platforms. Notably, its compatibility with microwave-assisted synthesis and flow chemistry techniques resonates with industries prioritizing efficiency and reduced environmental impact.

From an analytical perspective, CAS No. 122452-59-9 is characterized by high-purity standards, often verified via HPLC and NMR spectroscopy. These quality controls are critical for applications in flavor and fragrance industries, where subtle structural variations significantly influence sensory profiles. The compound’s stability under ambient conditions further supports its use in long-term storage formulations, a frequent query among formulation scientists.

Environmental and regulatory considerations are also pivotal. Benzaldehyde, 3-bromo-2,4-dimethoxy- complies with major REACH and FDA guidelines, ensuring its safe handling in industrial settings. Its biodegradability potential is under exploration, aligning with the circular economy paradigm—a trending topic in sustainable chemistry forums.

Innovative applications extend to material science, where the compound serves as a precursor for conductive polymers and OLED intermediates. This versatility answers frequent searches on high-performance materials, particularly in flexible electronics. The methoxy groups’ electron-donating effects are exploited to tune bandgap energies, a key focus in renewable energy research.

Market insights reveal that 3-bromo-2,4-dimethoxybenzaldehyde is increasingly sourced for custom synthesis projects, driven by pharmaceutical outsourcing trends. Suppliers emphasize scalable production and batch-to-batch consistency, addressing pain points in contract manufacturing. These aspects are frequently highlighted in SEO-optimized procurement queries.

In conclusion, Benzaldehyde, 3-bromo-2,4-dimethoxy- (CAS No. 122452-59-9) bridges multiple scientific disciplines, from medicinal chemistry to advanced materials. Its adaptability to cutting-edge methodologies and compliance with sustainability goals positions it as a compound of enduring relevance. Future research may unlock further applications in biocatalysis and nanotechnology, areas garnering significant academic and industrial interest.

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